molecular formula C24H20N6O3 B2720569 N-methyl-2-{8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl}-N-phenylacetamide CAS No. 1261006-73-8

N-methyl-2-{8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl}-N-phenylacetamide

Cat. No. B2720569
CAS RN: 1261006-73-8
M. Wt: 440.463
InChI Key: ZBJSLUBVSFCRAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methyl-2-{8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl}-N-phenylacetamide is a useful research compound. Its molecular formula is C24H20N6O3 and its molecular weight is 440.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

Research into similar compounds, such as those involving [1,2,4]triazolo[4,3-a]pyridine-3-yl acetamides with an 1,2,4-oxadiazol cycle, demonstrates a methodological advancement in synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides. These compounds have shown a variety of interesting biological properties, leading to the development of methods for their synthesis to explore further pharmacological activities (Karpina et al., 2019).

Antimicrobial and Antifungal Activities

Some derivatives, particularly those involving 1,2,4-triazole and thiophene moieties, have been synthesized and evaluated for antimicrobial and antifungal activities. These studies reveal the potential of such compounds in developing new therapeutic agents against various microbial and fungal pathogens (Mabkhot et al., 2016).

Insecticidal Applications

Research into the insecticidal assessment of heterocycles incorporating a thiadiazole moiety against pests like the cotton leafworm indicates the agricultural applications of these compounds. Such studies are pivotal in the development of new, more effective insecticides with potentially lower environmental impact (Fadda et al., 2017).

Molecular Probes and Inhibitors

Another area of application is in the development of molecular probes and inhibitors for biological receptors. Derivatives such as pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amines have been explored for their affinity and selectivity as antagonists for specific human receptors, demonstrating the role of such compounds in medicinal chemistry and drug development (Kumar et al., 2011).

properties

IUPAC Name

N-methyl-2-[8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl]-N-phenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H20N6O3/c1-16-10-12-17(13-11-16)21-25-23(33-27-21)19-9-6-14-29-22(19)26-30(24(29)32)15-20(31)28(2)18-7-4-3-5-8-18/h3-14H,15H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZBJSLUBVSFCRAK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN4C3=NN(C4=O)CC(=O)N(C)C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H20N6O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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